Cas no 68683-25-0 (Octanol, acetate, mono((acetyloxy)methyl) deriv.)

Octanol, acetate, mono((acetyloxy)methyl) deriv. structure
68683-25-0 structure
Product Name:Octanol, acetate, mono((acetyloxy)methyl) deriv.
CAS No:68683-25-0
MF:C13H24O4
MW:244.327264785767
CID:971820
Update Time:2023-08-02

Octanol, acetate, mono((acetyloxy)methyl) deriv. Chemical and Physical Properties

Names and Identifiers

    • octyl acetate, mono(methyl acetate) derivative
    • Mono((acetyloxy)methyl)octanol acetate
    • nonane-1,2-diyl diacetate
    • Octanol, acetate, mono((acetyloxy)methyl) deriv.
    • Octyl Acetate, mono(methyl Acetate) derivative.
    • Inchi: 1S/C13H24O4/c1-4-5-6-7-8-9-13(17-12(3)15)10-16-11(2)14/h13H,4-10H2,1-3H3
    • InChI Key: FLTHTXOHIZKWMR-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(COC(C)=O)CCCCCCC

Computed Properties

  • Exact Mass: 244.167459
  • Monoisotopic Mass: 244.167459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 0.975
  • Boiling Point: 303.4°C at 760 mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.438
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